Cas no 259232-08-1 (3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid)

• Product Name: 3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid
• CAS No: 259232-08-1
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 2192418
• PubChem ID: 45358900
• Update Time: 2024-02-29

3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)pentanedioic acid
• 3-(3-Fluoro-phenyl)-pentanedioic acid
• 3-(3-fluorophenyl)glutaric acid
• DEFJCFMRMPIHRW-UHFFFAOYSA-N
• 3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid

• Inchi： 1S/C11H11FO4/c12-9-3-1-2-7(4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： DEFJCFMRMPIHRW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids